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Compound of Interest

Compound Name: Quinine-d3

Cat. No.: B13725588 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a stable isotope-labeled compound like Quinine-d3 is a critical document. It provides

a comprehensive quality assessment, ensuring the material's identity, purity, and isotopic

integrity for reliable experimental outcomes. This in-depth guide explains the key components

of a typical Quinine-d3 CoA, detailing the analytical methodologies and presenting the data in

a clear, structured format.

Product Information and Specifications
The CoA begins with fundamental details identifying the specific batch of Quinine-d3. This

section typically includes:

Product Name: Quinine-D3

Chemical Name: (1R)-(6-(methoxy-d3)quinolin-4-yl)((2S,4S,5R)-5-vinylquinuclidin-2-

yl)methanol[1]

CAS Number: 2734920-95-5[2][3]

Molecular Formula: C₂₀H₂₁D₃N₂O₂[1][4]

Molecular Weight: 327.4 g/mol

Batch Number: A unique identifier for the specific production lot.
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Storage Conditions: Recommended storage temperature, typically 2-8 °C in a well-closed

container.

Quantitative Data Summary
The core of the CoA lies in the quantitative data that characterizes the Quinine-d3 standard.

The following tables summarize the typical tests and acceptable limits.

Table 1: Identity and Purity
Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Solubility Soluble in Methanol Conforms Visual Inspection

¹H-NMR Conforms to structure Conforms

Nuclear Magnetic

Resonance

Spectroscopy

Mass Spectrometry Conforms to structure Conforms
Mass Spectrometry

(MS)

Chromatographic

Purity
>95% (HPLC) >98%

High-Performance

Liquid

Chromatography

(HPLC)

Isotopic Enrichment ≥98 atom % D 99.2 atom % D
Mass Spectrometry

(MS) or NMR

Table 2: Residual Solvents
Residual solvents are organic volatile chemicals that may be present from the manufacturing

process. Their levels are strictly controlled according to guidelines like USP <467> and ICH

Q3C.
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Solvent Class Limit (ppm) Result (ppm) Method

Methanol Class 2 3000 <100
Headspace GC-

MS

Ethanol Class 3 5000 <100
Headspace GC-

MS

Acetone Class 3 5000 <100
Headspace GC-

MS

Dichloromethane Class 2 600 <10
Headspace GC-

MS

Table 3: Elemental Impurities
Elemental impurities are trace metals that can be introduced during synthesis or from

equipment. Their limits are defined by guidelines such as ICH Q3D.

Element Class Limit (ppm) Result (ppm) Method

Lead (Pb) 1 0.5 <0.1 ICP-MS

Mercury (Hg) 1 1.5 <0.1 ICP-MS

Arsenic (As) 1 1.5 <0.1 ICP-MS

Cadmium (Cd) 1 0.5 <0.1 ICP-MS

Experimental Protocols
Detailed methodologies are crucial for understanding and potentially replicating the quality

control testing.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination
This technique separates Quinine-d3 from any impurities.

Instrumentation: A standard HPLC system with a UV detector.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13725588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13725588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: A reversed-phase C18 column is commonly used.

Mobile Phase: A gradient of acetonitrile and water with an additive like formic acid or

trifluoroacetic acid to improve peak shape.

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where quinine absorbs strongly, such as 235 nm.

Sample Preparation: A dilute solution of the Quinine-d3 standard is prepared in the mobile

phase.

Quantification: The purity is calculated by the area percentage of the main peak relative to

the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
MS confirms the molecular weight and the degree of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) or a triple

quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) is typically used.

Analysis Mode: Full scan mode to confirm the molecular weight and selected ion monitoring

(SIM) or multiple reaction monitoring (MRM) to determine the isotopic distribution.

Sample Preparation: The sample is dissolved in a suitable solvent and infused directly or

injected via an LC system.

Data Analysis: The isotopic enrichment is calculated by comparing the ion intensities of the

deuterated species (d3) to the unlabeled (d0) and partially labeled (d1, d2) species.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Residual Solvents
This method is used to detect and quantify volatile organic compounds.
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Instrumentation: A GC-MS system equipped with a headspace autosampler.

Sample Preparation: A weighed amount of the Quinine-d3 sample is placed in a headspace

vial and dissolved in a high-boiling point solvent like dimethyl sulfoxide (DMSO). The vial is

heated to allow volatile solvents to partition into the headspace gas.

GC Separation: An aliquot of the headspace gas is injected into the GC, where different

solvents are separated based on their boiling points and interaction with the column.

MS Detection: The mass spectrometer identifies and quantifies each solvent as it elutes from

the GC column.

Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS) for Elemental Impurities
ICP-MS is a highly sensitive technique for the determination of trace elements.

Instrumentation: An ICP-MS instrument.

Sample Preparation: The Quinine-d3 sample is digested in strong acid (e.g., nitric acid) to

break down the organic matrix and dissolve the elemental impurities.

Analysis: The digested sample solution is introduced into the high-temperature argon plasma

of the ICP-MS. The elements are ionized and then detected by the mass spectrometer.

Quantification: The concentration of each element is determined by comparing its signal to

that of certified reference standards.
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Caption: Workflow for generating a Certificate of Analysis.
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Caption: Logical flow of quality assessment for Quinine-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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